Cas no 89411-09-6 ((5Z)-3-ethyl-5-[(4-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-3-ethyl-5-[(4-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 89411-09-6
• MF: C₁₂H₁₀N₂O₃S₂
• MW: 294.349400043488
• CID: 993738
• PubChem ID: 1549818
• Update Time: 2025-04-20

(5Z)-3-ethyl-5-[(4-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-ethyl-5-[(4-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• NSC409042
• AKOS000350902
• NSC-409042
• Z44297115
• DTXSID80364319
• 89411-09-6
• (Z)-3-ethyl-5-(4-nitrobenzylidene)-2-thioxothiazolidin-4-one
• 1351455-64-5
• F0379-0002
• STK396480
• (5Z)-3-ethyl-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• Inchi： 1S/C12H10N2O3S2/c1-2-13-11(15)10(19-12(13)18)7-8-3-5-9(6-4-8)14(16)17/h3-7H,2H2,1H3/b10-7-
• InChI Key： XCNKVWYLWGAVOO-YFHOEESVSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC(=CC=1)[N+](=O)[O-])=O)CC)=S

Computed Properties

• Exact Mass: 294.013284
• Monoisotopic Mass: 294.013284
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 124
• XLogP3: 3.2

Experimental Properties

• Density: 1.49
• Boiling Point: 424°C at 760 mmHg
• Flash Point: 210.2°C
• Refractive Index: 1.711
• PSA: 123.52000
• LogP: 3.27700